Cas no 2172131-69-8 (3-2-(cyclopentylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 3-2-(cyclopentylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2172131-69-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5808251
• PubChem ID: 165809877
• Update Time: 2025-05-25

3-2-(cyclopentylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(cyclopentylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• EN300-1580401
• 2172131-69-8
• 3-[2-(cyclopentylmethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid

• Inchi： 1S/C27H32N2O5/c30-25(31)13-14-28-26(32)19(15-18-7-1-2-8-18)16-29-27(33)34-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,18-19,24H,1-2,7-8,13-17H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： QTSZKXTUNLHTAK-UHFFFAOYSA-N
• SMILES： C1CCC(C1)CC(CNC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)NCCC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-(cyclopentylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Compound CAS No. 2172131-69-8: 3-2-(cyclopentylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic Acid

The compound with CAS No. 2172131-69-8, known as 3-2-(cyclopentylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its unique structure, which includes a cyclopentylmethyl group and a fluorenylmethoxycarbonyl (Fmoc) moiety, both of which contribute to its functional properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. The Fmoc group, in particular, is widely used as a protecting group in peptide synthesis due to its stability and ease of removal under specific conditions. This makes the compound a valuable intermediate in the synthesis of bioactive molecules and drugs.

The presence of the cyclopentylmethyl group adds to the compound's versatility by introducing steric effects that can influence its reactivity and solubility properties. These characteristics are crucial in applications such as drug delivery systems, where precise control over molecular interactions is essential.

Furthermore, the propanoic acid moiety in the molecule provides additional functional groups that can be exploited for further chemical modifications. This makes the compound a versatile building block for constructing more complex structures with tailored functionalities.

Recent research has also explored the use of this compound in bioconjugation reactions, where its ability to form stable amide bonds has been leveraged for creating bioactive conjugates with enhanced pharmacokinetic properties. Such applications underscore the compound's potential in advancing therapeutic development.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions and coupling reactions. The use of modern synthetic techniques ensures high yields and purity, making it suitable for large-scale production if required.

The compound's stability under various conditions has also been studied extensively, with findings indicating that it maintains its integrity under physiological conditions, making it ideal for biomedical applications.

In conclusion, 3-2-(cyclopentylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2172131-69-8) is a multifaceted organic molecule with promising applications in chemistry and biology. Its unique structure and functional groups make it a valuable tool for researchers and developers in various scientific disciplines.